Cas no 2580233-55-0 (6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-carboxylic acid)

• Product Name: 6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-carboxylic acid
• CAS No: 2580233-55-0
• MF: C₂₃H₁₇N₃O₅
• MW: 415.398185491562
• CID: 5662837
• PubChem ID: 165894799
• Update Time: 2025-06-08

6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-carboxylic acid
• 2580233-55-0
• EN300-27726812
• 6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-carboxylic acid

• Inchi： 1S/C23H17N3O5/c27-21(28)16-9-19-20(25-22(29)24-19)10-18(16)26-23(30)31-11-17-14-7-3-1-5-12(14)13-6-2-4-8-15(13)17/h1-10,17H,11H2,(H,26,30)(H,27,28)(H2,24,25,29)
• InChI Key： DOBNPSKNPXMUIU-UHFFFAOYSA-N
• SMILES： O(C(NC1C(C(=O)O)=CC2=C(C=1)NC(N2)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 415.11682065g/mol
• Monoisotopic Mass: 415.11682065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 117Ų

Additional information on 6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-carboxylic acid

Comprehensive Analysis of 6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-carboxylic acid (CAS No. 2580233-55-0)

The compound 6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-carboxylic acid (CAS No. 2580233-55-0) is a highly specialized benzodiazole derivative with significant applications in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the development of novel therapeutics and bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its role in solid-phase peptide synthesis (SPPS), a technique widely used in drug discovery and biotechnology.

One of the key features of 6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-carboxylic acid is its ability to act as a protected amino acid derivative. The Fmoc group is particularly advantageous because it can be easily removed under mild basic conditions, making it ideal for stepwise peptide assembly. This property aligns with the growing demand for green chemistry and sustainable synthesis methods, as it reduces the need for harsh reagents and minimizes environmental impact. The compound’s carboxylic acid functionality further enhances its utility in coupling reactions, enabling the formation of amide bonds with high efficiency.

In recent years, the pharmaceutical industry has witnessed a surge in interest toward targeted drug delivery and personalized medicine. 6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-carboxylic acid plays a pivotal role in this context, as it serves as a building block for peptide-based therapeutics. Peptides are increasingly recognized for their high specificity and low toxicity, making them attractive candidates for treating diseases such as cancer, diabetes, and autoimmune disorders. The compound’s benzodiazole core also contributes to its potential in fluorescence labeling and bioimaging, which are critical for diagnostic applications.

Another area where 6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-carboxylic acid excels is in combinatorial chemistry. Researchers utilize this compound to create diverse molecular libraries, which are essential for high-throughput screening (HTS) in drug discovery. The ability to rapidly synthesize and screen large numbers of compounds has revolutionized the identification of lead molecules, accelerating the development of new drugs. This aligns with the current trend toward AI-driven drug discovery, where computational tools are used to predict molecular interactions and optimize synthetic pathways.

The stability and solubility of 6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-carboxylic acid are also noteworthy. Its benzodiazole scaffold imparts rigidity to the molecule, enhancing its structural integrity during synthetic processes. Meanwhile, the carboxylic acid group improves its solubility in polar solvents, facilitating its use in aqueous reaction conditions. These properties are particularly relevant in the context of bioconjugation, where the compound can be linked to biomolecules such as proteins or nucleic acids for therapeutic or diagnostic purposes.

As the demand for precision medicine grows, so does the need for advanced chemical tools like 6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-carboxylic acid. Its versatility in peptide modification and biomolecular engineering positions it as a critical component in the toolkit of modern chemists and biologists. Furthermore, its compatibility with automated synthesis platforms makes it a preferred choice for industrial-scale production, ensuring consistent quality and yield.

In conclusion, 6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-carboxylic acid (CAS No. 2580233-55-0) is a multifaceted compound with broad applications in drug development, biotechnology, and materials science. Its unique structural features and functional groups make it indispensable for researchers aiming to innovate in these fields. As scientific advancements continue to unfold, this compound is poised to play an even greater role in shaping the future of therapeutic innovation and diagnostic technologies.